(3-Bromo-5-chlorophenyl)methanamine
Cat. No. B1444364
M. Wt: 220.49 g/mol
InChI Key: KHUHKVBBFRQHSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH3:15].[Br:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[NH2:7])[cH:8][c:9]([Cl:11])[cH:10]1.[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH3:12][S:13][CH3:14]>>[Br:1][c:2]1[cH:3][c:4]([CH2:5][NH2:7])[cH:8][c:9]([Cl:11])[cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
B
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC(=O)c1cc(Cl)cc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCc1cc(Cl)cc(Br)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
